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Compound of Interest

Compound Name: 5-Tert-butylnonan-5-ol

Cat. No.: B15489656 Get Quote

An In-depth Technical Guide to 5-Tert-butylnonan-5-ol

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of 5-Tert-butylnonan-5-ol, a tertiary alcohol of interest in synthetic chemistry and

potential drug development applications. This document is intended for researchers, scientists,

and professionals in the field of drug development and organic synthesis.

Chemical Properties
5-Tert-butylnonan-5-ol is a tertiary alcohol with a significant hydrophobic character due to its

long alkyl chains and bulky tert-butyl group. Its chemical structure and properties are

summarized below.

Quantitative Data
The fundamental molecular properties of 5-Tert-butylnonan-5-ol are presented in the table

below.

Property Value

Chemical Formula C₁₃H₂₈O

Molecular Weight 200.36 g/mol

IUPAC Name 5-Tert-butylnonan-5-ol
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Synthesis of 5-Tert-butylnonan-5-ol
The synthesis of 5-Tert-butylnonan-5-ol can be effectively achieved via a Grignard reaction, a

robust and widely used method for the formation of carbon-carbon bonds and the synthesis of

alcohols.[1][2] This involves the reaction of a Grignard reagent with a suitable ketone.

Synthetic Pathway
The retrosynthetic analysis for 5-Tert-butylnonan-5-ol points to two primary Grignard routes:

Route A: Reaction of tert-butylmagnesium halide with nonan-5-one.

Route B: Reaction of a butylmagnesium halide with 2,2-dimethyl-3-hexanone.

Both routes are viable; however, the availability of the starting ketone may influence the choice

of synthesis. The following experimental protocol details the synthesis via Route A.

Experimental Protocol: Grignard Synthesis
This protocol outlines the synthesis of 5-Tert-butylnonan-5-ol from tert-butyl chloride and

nonan-5-one.

Materials:

Magnesium turnings

Anhydrous diethyl ether

Tert-butyl chloride

Nonan-5-one

Iodine (crystal)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous sodium sulfate (Na₂SO₄)

Hydrochloric acid (HCl), 1M
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Procedure:

Preparation of the Grignard Reagent:

All glassware must be oven-dried to ensure anhydrous conditions.

In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel,

and a nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine to activate the magnesium surface.

Add a solution of tert-butyl chloride in anhydrous diethyl ether dropwise from the dropping

funnel to the magnesium turnings. The reaction is initiated by gentle warming.

Once the reaction starts, the remaining tert-butyl chloride solution is added at a rate that

maintains a gentle reflux.

After the addition is complete, the mixture is refluxed for an additional 30 minutes to

ensure complete formation of the tert-butylmagnesium chloride reagent.

Reaction with Ketone:

The flask containing the Grignard reagent is cooled in an ice bath.

A solution of nonan-5-one in anhydrous diethyl ether is added dropwise from the dropping

funnel with vigorous stirring.

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for an additional hour.

Work-up and Purification:

The reaction mixture is carefully poured over a mixture of crushed ice and a saturated

aqueous solution of ammonium chloride to quench the reaction and hydrolyze the

magnesium alkoxide.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.
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The combined organic extracts are washed with brine, dried over anhydrous sodium

sulfate, and the solvent is removed under reduced pressure.

The crude product can be purified by distillation or column chromatography to yield pure 5-
Tert-butylnonan-5-ol.

Analytical Characterization
The identity and purity of the synthesized 5-Tert-butylnonan-5-ol should be confirmed using

standard analytical techniques.

Analytical Workflow
A general workflow for the characterization of the final product is as follows:

Thin Layer Chromatography (TLC): To monitor the progress of the reaction and assess the

purity of the crude product.

Gas Chromatography-Mass Spectrometry (GC-MS): To determine the molecular weight of

the product and identify any volatile impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To confirm the presence of the different types of protons (tert-butyl, alkyl chains,

hydroxyl).

¹³C NMR: To confirm the carbon skeleton of the molecule.

Infrared (IR) Spectroscopy: To identify the characteristic broad O-H stretch of the alcohol

functional group.

Visualizations
Synthetic Workflow Diagram
The following diagram illustrates the key steps in the synthesis and purification of 5-Tert-
butylnonan-5-ol.
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Caption: Workflow for the synthesis and analysis of 5-Tert-butylnonan-5-ol.

Hypothetical Signaling Pathway Inhibition
For the purpose of illustrating a potential application in drug development, the following

diagram depicts a hypothetical scenario where 5-Tert-butylnonan-5-ol acts as an inhibitor of a

generic signaling pathway.

Receptor

Kinase A

Kinase B

Transcription Factor

Gene Expression

5-Tert-butylnonan-5-ol

Inhibition

Click to download full resolution via product page

Caption: Hypothetical inhibition of a signaling pathway by 5-Tert-butylnonan-5-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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